Cas no 2034453-49-9 (N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide)

• Product Name: N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide
• CAS No: 2034453-49-9
• MF: C₁₃H₁₂N₄O₂S
• MW: 288.324980735779
• CID: 5351203
• Update Time: 2025-07-10

N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide
• N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-3-carboxamide

• Inchi： 1S/C13H12N4O2S/c1-17-5-2-3-10(17)12-15-11(19-16-12)7-14-13(18)9-4-6-20-8-9/h2-6,8H,7H2,1H3,(H,14,18)
• InChI Key： CJYZFWYLRHFOQE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCC1=NC(C2=CC=CN2C)=NO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 357
• XLogP3: 1.1
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide

Introduction to N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide and Its Significance in Modern Chemical Biology

N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide

The compound with the CAS number 2034453-49-9 represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a thiophene core linked to a carboxamide group through a 1,2,4-oxadiazole moiety, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The presence of a 1-methyl-1H-pyrrol ring further enhances its complexity and opens up diverse possibilities for biological interactions.

The 1,2,4-oxadiazole scaffold is well-known for its versatility in medicinal chemistry. It serves as a key structural component in numerous bioactive molecules, exhibiting properties that make it an attractive candidate for modulating biological pathways. In particular, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this moiety into the thiophene-based compound under discussion suggests that it may possess similar therapeutic potentials.

The thiophene ring itself is another critical element in this molecule. Thiophenes are heterocyclic compounds that are widely prevalent in natural products and pharmaceuticals. They are renowned for their stability and ability to engage in π-stacking interactions, which can be crucial for binding to biological targets. The carboxamide group at the end of the molecule further extends its functional diversity, allowing for potential interactions with various biological receptors and enzymes.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). The unique structure of N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide positions it as a promising candidate for this area of research. The combination of the 1,2,4-oxadiazole, thiophene, and carboxamide groups creates multiple potential binding sites that could interact with target proteins in complex ways.

One of the most exciting aspects of this compound is its potential role in drug discovery. The structural features highlighted above suggest that it could interfere with key biological processes by inhibiting or activating specific enzymes or receptors. For instance, studies have shown that oxadiazole derivatives can inhibit kinases, which are enzymes involved in cell signaling pathways. Similarly, thiophene-based compounds have been explored for their ability to modulate G protein-coupled receptors (GPCRs), which are integral to many cellular processes.

The 1-methyl group on the pyrrole ring adds another layer of complexity to this molecule. This substitution can influence both the electronic properties and the steric environment around the active site. Such modifications are often employed to enhance binding affinity or selectivity towards a particular target. By fine-tuning these structural elements, researchers can develop molecules with improved pharmacological profiles.

The significance of this compound is further underscored by its potential applications in addressing emerging challenges in medicine. With the rise of drug-resistant pathogens and the increasing prevalence of chronic diseases, there is a critical need for novel therapeutic agents. Compounds like N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide offer a ray of hope by providing new scaffolds for drug development.

In conclusion, N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol).methyl)thiophene.3-carboxamide) is a multifaceted molecule with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an attractive candidate for modulating biological pathways and developing novel therapeutics. As research continues to uncover new applications for this compound and related derivatives, its importance is likely to grow even further.